Cas no 893384-56-0 (2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide)

• Product Name: 2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide
• CAS No: 893384-56-0
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 6418731
• PubChem ID: 8487868
• Update Time: 2025-05-23

2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide
• Acetamide, 2-[[1-(2-furanylmethyl)-1H-imidazol-2-yl]thio]-N-(2-methylphenyl)-
• F1872-0926
• 893384-56-0
• 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(o-tolyl)acetamide
• MLS001237858
• CHEMBL2138118
• AKOS024615046
• 2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-N-(2-methylphenyl)acetamide
• SMR000806741
• 2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide

• Inchi： 1S/C17H17N3O2S/c1-13-5-2-3-7-15(13)19-16(21)12-23-17-18-8-9-20(17)11-14-6-4-10-22-14/h2-10H,11-12H2,1H3,(H,19,21)
• InChI Key： SDIREUZWDLMZGM-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C)=O)C1=NC=CN1CC1=CC=CO1

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 13.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide

Compound CAS No 893384-56-0: 2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide

The compound with CAS No 893384-56-0, named 2-{[1-(furan-2-yl)methyl-1H-imidazol-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a furan ring, a imidazole moiety, and a sulfanyl group. These functional groups contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly due to their ability to act as bioisosteres or lead compounds in drug discovery. The presence of the furan ring introduces aromaticity and potential for hydrogen bonding, while the imidazole moiety adds additional sites for functionalization and interaction with biological targets. The sulfanyl group further enhances the molecule's ability to participate in sulfur-based interactions, which are critical in many enzymatic processes.

One of the most intriguing aspects of this compound is its potential as a modulator of protein-protein interactions (PPIs). PPIs are pivotal in cellular signaling pathways, and disrupting or enhancing these interactions can lead to novel therapeutic strategies. Research has shown that molecules with similar structural motifs can inhibit or stabilize specific PPIs, making this compound a promising candidate for further investigation in this area.

In terms of synthesis, the compound can be prepared through a multi-step process involving the coupling of an imidazole derivative with a furan-containing precursor. The reaction conditions typically involve the use of coupling agents such as HATU or EDCl, along with appropriate bases like DIPEA. The optimization of these conditions is crucial to achieve high yields and purity, ensuring the compound's suitability for downstream applications.

From an analytical standpoint, the compound has been characterized using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses confirm the molecular formula and structure, providing a solid foundation for further studies. Additionally, computational methods like docking simulations have been employed to predict the molecule's binding affinity towards various protein targets, further underscoring its potential utility.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound within biological systems. For instance, molecular dynamics simulations have revealed insights into its conformational flexibility and binding modes with target proteins. Such studies are essential for understanding how the molecule interacts at the molecular level and how it might be optimized for therapeutic use.

Looking ahead, the compound represents a valuable tool for exploring new avenues in drug design and chemical biology. Its unique combination of functional groups makes it an ideal candidate for further modification and optimization. By leveraging cutting-edge research techniques and interdisciplinary approaches, scientists can unlock new possibilities for this compound in areas ranging from oncology to neurodegenerative diseases.

In conclusion, CAS No 893384-56-0 stands out as a remarkable example of how synthetic chemistry can yield molecules with profound implications for scientific research. With its distinctive structure and promising properties, this compound is poised to make significant contributions to the advancement of medicinal chemistry and beyond.